Cas no 177094-74-5 (1,3-dibromo-2-ethynylbenzene)

• Product Name: 1,3-dibromo-2-ethynylbenzene
• CAS No: 177094-74-5
• MF: C₈H₄Br₂
• MW: 259.925360679626
• MDL: MFCD33549066
• CID: 4495614
• PubChem ID: 87290470
• Update Time: 2025-07-22

1,3-dibromo-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-2-ethynyl-
• 1,3-dibromo-2-ethynylbenzene
• SCHEMBL22288144
• AT26842
• EN300-1940560
• 177094-74-5

• MDL： MFCD33549066
• Inchi： 1S/C8H4Br2/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5H
• InChI Key： GBOFIZJXUDKZMI-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(Br)=C1C#C

Computed Properties

• Exact Mass: 259.86593Da
• Monoisotopic Mass: 257.86798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-dibromo-2-ethynylbenzene

Introduction to 1,3-dibromo-2-ethynylbenzene (CAS No. 177094-74-5)

1,3-dibromo-2-ethynylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 177094-74-5, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a bromine-substituted aromatic ring with an ethynyl group, has garnered attention due to its versatile reactivity and potential applications in the development of novel materials and bioactive molecules.

The molecular structure of 1,3-dibromo-2-ethynylbenzene consists of a benzene ring substituted with two bromine atoms at the 1 and 3 positions, and an ethynyl group at the 2 position. This unique arrangement imparts distinct electronic and steric properties, making it a valuable building block for further functionalization. The presence of both bromine atoms and the ethynyl group allows for a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and cyclizations.

In recent years, there has been growing interest in the applications of 1,3-dibromo-2-ethynylbenzene in pharmaceutical research. Its structural features make it a suitable precursor for synthesizing complex heterocyclic compounds, which are prevalent in many drug candidates. For instance, studies have demonstrated its utility in constructing benzothiophene derivatives, which exhibit promising biological activities such as anti-inflammatory and anticancer properties. The bromine atoms serve as convenient handles for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at specific positions on the aromatic core.

Moreover, the ethynyl group in 1,3-dibromo-2-ethynylbenzene can be further functionalized through Sonogashira couplings or other transition-metal-catalyzed reactions. These transformations have been leveraged to create conjugated polymers and organic electronic materials, highlighting the compound's relevance beyond traditional pharmaceutical applications. The ability to modify both the bromine and ethynyl moieties provides chemists with a high degree of flexibility in designing tailored molecular architectures.

Recent advancements in synthetic methodologies have further expanded the utility of 1,3-dibromo-2-ethynylbenzene. For example, photoredox catalysis has been employed to achieve selective functionalizations at the benzylic position adjacent to the ethynyl group. This approach has enabled the preparation of novel chiral intermediates for drug development. Additionally, flow chemistry techniques have been utilized to enhance scalability and reproducibility in the synthesis of derivatives of 1,3-dibromo-2-ethynylbenzene, making it more accessible for industrial applications.

The compound's role in material science is also noteworthy. The combination of bromine and ethynyl substituents facilitates the formation of stable metal complexes, which are essential for applications in catalysis and luminescent materials. Researchers have explored its use in developing organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to form π-conjugated systems is particularly advantageous. These studies underscore the importance of 1,3-dibromo-2-ethynylbenzene as a platform for innovation in multiple scientific disciplines.

In conclusion,1,3-dibromo-2-ethynylbenzene (CAS No. 177094-74-5) represents a versatile intermediate with broad applicability across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable asset for synthetic chemists. As research continues to uncover new methodologies and applications,1,3-dibromo-2-ethynylbenzene is poised to remain a cornerstone in the development of innovative molecular systems.